Cas no 32679-03-1 (Acetonitrile;(1Z,5Z)-cycloocta-1,5-diene;iridium;trifluoroborane;fluoride)

• Product Name: Acetonitrile;(1Z,5Z)-cycloocta-1,5-diene;iridium;trifluoroborane;fluoride
• CAS No: 32679-03-1
• MF: C₁₂H₁₈BF₄IrN₂
• MW: 469.306332111359
• MDL: MFCD28144566
• CID: 4728503
• PubChem ID: 121237579
• Update Time: 2024-11-07

Acetonitrile;(1Z,5Z)-cycloocta-1,5-diene;iridium;trifluoroborane;fluoride Chemical and Physical Properties

Names and Identifiers

• Acetonitrile;(1Z,5Z)-cycloocta-1,5-diene;iridium;trifluoroborane;fluoride
• MFCD28144566
• Bis(acetonitrile)(1,5-cyclooctadiene)iridium(I) tetrafluoroborate
• acetonitrile;(1Z,5Z)-cycloocta-1,5-diene;iridium;tetrafluoroborate
• Bis(acetonitrile)(1,5-cyclooctadiene)iridium(I) tetrafluoroborate, min. 97%
• 32679-03-1

• MDL： MFCD28144566
• Inchi： 1S/C8H12.2C2H3N.BF3.FH.Ir/c1-2-4-6-8-7-5-3-1;2*1-2-3;2-1(3)4;;/h1-2,7-8H,3-6H2;2*1H3;;1H;/p-1/b2-1-,8-7-;;;;;
• InChI Key： ANGHFNANEROVEF-XRGHXPOKSA-M
• SMILES： [Ir].FB(F)F.[F-].N#CC.N#CC.C1C=CCCC=CC1 |c:8,12|

Computed Properties

• Exact Mass: 470.11284 g/mol
• Monoisotopic Mass: 470.11284 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6
• Molecular Weight: 469.31